Cas no 2138553-91-8 (2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile)

• Product Name: 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile
• CAS No: 2138553-91-8
• MF: C₁₅H₂₀BrN₃
• MW: 322.243402481079
• CID: 5779674
• PubChem ID: 165498897
• Update Time: 2025-05-23

2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138553-91-8
• EN300-1145688
• 2-bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile
• 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile

• Inchi： 1S/C15H20BrN3/c1-14(2)8-5-9-15(3,4)19(14)12-7-6-11(10-17)13(16)18-12/h6-7H,5,8-9H2,1-4H3
• InChI Key： UKGNKQCYBYFVKC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=N1)N1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 321.08406g/mol
• Monoisotopic Mass: 321.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile

Introduction to 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile (CAS No. 2138553-91-8)

2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile (CAS No. 2138553-91-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a tetramethylpiperidine moiety. These structural elements endow the compound with a range of chemical and biological properties that make it a valuable candidate for various applications.

The brominated pyridine ring in 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile is particularly noteworthy due to its reactivity and the ability to undergo various chemical transformations. Bromine atoms are often used as leaving groups in substitution reactions, making this compound an excellent starting material for the synthesis of more complex molecules. Additionally, the presence of the bromine atom can influence the electronic properties of the molecule, which can be crucial for its biological activity.

The tetramethylpiperidine moiety is another key structural feature of this compound. Piperidine derivatives are widely used in pharmaceutical research due to their ability to modulate various biological processes. The tetramethyl substitution on the piperidine ring enhances the lipophilicity and stability of the molecule, which can improve its pharmacokinetic properties. This makes 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile an attractive candidate for drug discovery and development.

In recent years, significant progress has been made in understanding the biological activities of compounds similar to 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile. Studies have shown that such compounds can exhibit potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a closely related compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests that 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile could have therapeutic potential in treating inflammatory diseases.

Beyond its potential therapeutic applications, 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Research has shown that compounds with similar structures can be used as electron transport materials in organic solar cells, enhancing their efficiency and stability.

The synthesis of 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a substituted pyridine followed by a nucleophilic substitution reaction with a tetramethylpiperidine derivative. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 2-Bromo-6-(2,2,6,6-tetramethylpiperidin-1-yl)pyridine-3-carbonitrile (CAS No. 2138553-91-8) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new frontiers in these fields. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.